Cas no 2680744-75-4 (benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate)
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate
- EN300-28303723
- 2680744-75-4
-
- Inchi: 1S/C16H15Br2NO2/c1-10-8-13(15(18)11(2)14(10)17)19-16(20)21-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,19,20)
- InChI Key: VSTVQCOVGDFRKN-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C)=C(C=1C)Br)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 412.94490g/mol
- Monoisotopic Mass: 410.94695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 38.3Ų
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28303723-0.05g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28303723-0.1g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28303723-0.25g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28303723-0.5g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28303723-1.0g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28303723-2.5g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28303723-5.0g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28303723-10.0g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 | |
| Enamine | EN300-28303723-1g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28303723-5g |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate |
2680744-75-4 | 5g |
$3520.0 | 2023-09-07 |
benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate
Benzyl N-(2,4-Dibromo-3,5-dimethylphenyl)carbamate (CAS 2680744-75-4): A Comprehensive Overview
Benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate (CAS 2680744-75-4) is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research. This brominated carbamate derivative exhibits unique structural features, making it valuable for various synthetic applications. The compound's molecular formula is C16H15Br2NO2, with a molecular weight of 413.11 g/mol.
The benzyl carbamate group in this compound serves as a protective moiety in organic synthesis, while the 2,4-dibromo-3,5-dimethylphenyl moiety contributes to its steric and electronic properties. Researchers have shown increasing interest in this compound due to its potential as an intermediate in the development of novel bioactive molecules. Recent studies in medicinal chemistry highlight the importance of such brominated aromatic compounds in drug discovery programs.
From a synthetic chemistry perspective, benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate offers several advantages. The presence of bromine substituents at the 2- and 4-positions of the aromatic ring makes it a versatile building block for subsequent functionalization through cross-coupling reactions. This aligns with current trends in green chemistry and atom economy, where efficient utilization of molecular frameworks is paramount.
The compound's physical properties include a white to off-white crystalline appearance under standard conditions. Its solubility profile shows moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide, but limited solubility in water. These characteristics make it particularly useful in organic synthesis workflows where controlled reactivity is desired.
In the context of pharmaceutical intermediates, benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate has shown promise in the development of enzyme inhibitors and receptor modulators. The carbamate functional group is known to participate in hydrogen bonding interactions, which is crucial for biological activity. Researchers are particularly interested in how the dibromo-dimethyl substitution pattern might influence binding affinity and selectivity in target engagement.
From a market perspective, the demand for specialized brominated compounds like this has been steadily increasing. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by the need for novel therapeutic agents. Manufacturers and suppliers of benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate should note the growing interest from research institutions and pharmaceutical companies in Asia-Pacific and North American markets.
Quality control of benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate typically involves analytical techniques such as HPLC, GC-MS, and 1H/13C NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering material with ≥95% purity. Recent advances in analytical chemistry have improved the characterization of such complex molecules, allowing for better batch-to-batch consistency.
Storage and handling recommendations for benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate include keeping the material in a cool, dry place away from direct sunlight. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this compound. The growing emphasis on laboratory safety and chemical management in research institutions has made proper handling protocols increasingly important.
The synthesis of benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate typically involves the reaction of 2,4-dibromo-3,5-dimethylaniline with benzyl chloroformate in the presence of a base. Recent publications have explored optimized conditions for this transformation, focusing on yield improvement and waste reduction. These developments align with the pharmaceutical industry's push toward more sustainable synthetic methods.
Looking ahead, the applications of benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate may expand into new areas of research. The compound's unique structure makes it a candidate for exploration in material science applications, particularly in the development of specialty polymers or as a building block for organic electronic materials. The intersection of organic chemistry and materials engineering represents an exciting frontier for such molecules.
For researchers considering working with benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate, it's important to consult recent literature on its applications. The compound's structure-activity relationships continue to be explored, particularly in the context of drug discovery and medicinal chemistry. As with any specialized chemical, proper characterization and understanding of its properties are essential for successful application in research projects.
The commercial availability of benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate has improved in recent years, with several specialty chemical suppliers now offering the compound. Pricing typically reflects its status as a research-grade chemical, with quantities available ranging from milligrams to kilogram scale depending on supplier capabilities. The growth of custom synthesis services has made such specialized compounds more accessible to the research community.
In conclusion, benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate (CAS 2680744-75-4) represents an interesting case study in the development of specialized organic intermediates. Its combination of bromine substituents and carbamate functionality offers unique opportunities for chemical modification and biological evaluation. As research trends continue to emphasize the importance of molecular diversity in drug discovery and materials science, compounds like this will likely see increased utilization in innovative applications.
2680744-75-4 (benzyl N-(2,4-dibromo-3,5-dimethylphenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)